Cas no 1086393-21-6 (Ethyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate)

• Product Name: Ethyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate
• CAS No: 1086393-21-6
• MF: C₇H₅BrF₃NO₂S
• MW: 304.084310293198
• MDL: MFCD11506344
• CID: 1040368
• PubChem ID: 53408583
• Update Time: 2025-04-20

Ethyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate
• ethyl 5-bromo-4-(trifluoromethyl)-1,3-thiazole-2-carboxylate
• Ethyl 5-bromo-4-trifluoromethyl-thiazole-2-carboxylate
• Ethyl5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate
• SB30589
• 1086393-21-6
• 5-Bromo-4-(trifluoromethyl)-2-thiazolecarboxylic acid ethyl
• WSXOXAAWKVQORZ-UHFFFAOYSA-N
• DTXSID80696344
• DB-343022
• CS-0440579

• MDL： MFCD11506344
• Inchi： 1S/C7H5BrF3NO2S/c1-2-14-6(13)5-12-3(4(8)15-5)7(9,10)11/h2H2,1H3
• InChI Key： WSXOXAAWKVQORZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)N=C(C(=O)OCC)S1

Computed Properties

• Exact Mass: 302.91765g/mol
• Monoisotopic Mass: 302.91765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.725
• Boiling Point: 291 ºC
• Flash Point: 130 ºC